2-((3-Methylbenzyl)amino)-2-oxoethyl 3-methoxybenzoate

• IUPAC Name: [2-[(3-methylphenyl)methylamino]-2-oxoethyl] 3-methoxybenzoate
• InChI: InChI=1S/C18H19NO4/c1-13-5-3-6-14(9-13)11-19-17(20)12-23-18(21)15-7-4-8-16(10-15)22-2/h3-10H,11-12H2,1-2H3,(H,19,20)
• InChI Key: GQLNNMTWFRYRBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)COC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

The compound "2-((3-Methylbenzyl)amino)-2-oxoethyl 3-methoxybenzoate" is not directly mentioned in the provided papers. However, the papers discuss various related heterocyclic compounds and their synthesis, which can provide insights into the synthesis and properties of similar compounds. For instance, the synthesis of fluorinated heterocyclic compounds and the structure of related molecules such as 2-amino-3-cyano-4-(4-methylphenyl)-6-methoxyl-1,4,9,10-tetrahydrobenzo[f]chromene are discussed .

Synthesis Analysis

The synthesis of related compounds involves photochemical methods, condensation reactions, and various other organic transformations. For example, a photochemical approach is used to synthesize 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles, which involves the fragmentation of a furazan ring and the capture of a nitrogen nucleophile . Another synthesis involves the condensation of 2-aminobenzothiazole and dimethyl but-2-ynedioate to form a compound with a tricyclic ring system .

Molecular Structure Analysis

X-ray crystallography is a common technique used to determine the molecular structure of synthesized compounds. The structure of methyl 2-oxopyrimido[2,1-b]benzothiazole-4-carboxylate was elucidated using this method, revealing a slightly warped ring system and the orientation of substituents . Similarly, the structure of 2-amino-3-cyano-4-(4-methylphenyl)-6-methoxyl-1,4,9,10-tetrahydrobenzo[f]chromene was determined to have a coplanar pyran ring, which is stabilized by intermolecular hydrogen bonds .

Chemical Reactions Analysis

The papers describe various chemical reactions, including photochemical reactions, Michael addition, and ring-closure mechanisms. For instance, the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid involves methylation, thiocyanation, ethylation, and oxidation steps . These reactions are crucial for constructing the complex molecular architecture of the compounds studied.

Physical and Chemical Properties Analysis

While the physical and chemical properties of "this compound" are not directly reported, the properties of similar compounds can be inferred. For example, the solubility, melting points, and stability of the compounds can be related to their molecular structure and functional groups. The presence of methoxy groups and heterocyclic rings can influence the compound's reactivity and interaction with biological targets, as seen in the antimitotic activity of 1-methyl-2-(3',4',5'-trimethoxybenzoyl)-3-aminoindoles .

Mechanism of Action

Without specific context or additional information, it’s difficult to predict the mechanism of action of this compound. It could potentially interact with biological systems in a variety of ways, depending on its structure and the presence of functional groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to minimize risk of exposure.